![molecular formula C13H7BrN2O4 B5604579 5-bromo-3-[(5-nitro-2-furyl)methylene]-1,3-dihydro-2H-indol-2-one](/img/structure/B5604579.png)
5-bromo-3-[(5-nitro-2-furyl)methylene]-1,3-dihydro-2H-indol-2-one
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Description
"5-bromo-3-[(5-nitro-2-furyl)methylene]-1,3-dihydro-2H-indol-2-one" is a complex organic compound. Its study is relevant in the field of organic chemistry, particularly in the synthesis and analysis of furan and indole derivatives.
Synthesis Analysis
This compound involves the synthesis of furan compounds. The synthesis process includes the formation of acrylic acids and their functional derivatives, which are essential intermediates in synthesizing the final compound. Notably, the use of bromine in refluxing carbon tetrachloride is a critical step in this process (Hirao, Kato, & Kozakura, 1973).
Molecular Structure Analysis
The molecular structure of similar compounds has been characterized using X-ray single crystal diffraction, revealing short intermolecular connections and the atom-to-atom interactions percentages. These studies provide insights into the spatial arrangement of atoms in the molecule and its overall geometry (Barakat et al., 2017).
Chemical Reactions and Properties
Furan compounds, including those related to this compound, undergo various chemical reactions. These include isomerization, bromination, and reactions with nucleophiles, leading to the formation of different derivatives and exhibiting diverse chemical properties (Kato, Kuboyama, & Hirao, 1972).
Mechanism of Action
Safety and Hazards
As for the safety and hazards of “5-bromo-3-[(5-nitro-2-furyl)methylene]-1,3-dihydro-2H-indol-2-one”, Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product . Therefore, it’s crucial to handle it with care and use appropriate safety measures.
properties
IUPAC Name |
(3Z)-5-bromo-3-[(5-nitrofuran-2-yl)methylidene]-1H-indol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7BrN2O4/c14-7-1-3-11-9(5-7)10(13(17)15-11)6-8-2-4-12(20-8)16(18)19/h1-6H,(H,15,17)/b10-6- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMACROWEZVOBML-POHAHGRESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(=CC3=CC=C(O3)[N+](=O)[O-])C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=C(C=C1Br)/C(=C/C3=CC=C(O3)[N+](=O)[O-])/C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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